(1,1-Difluoro-6-azaspiro[2.5]octan-6-yl)(3-phenylbenzo[c]isoxazol-5-yl)methanone

• IUPAC Name: (2,2-difluoro-6-azaspiro[2.5]octan-6-yl)-(3-phenyl-2,1-benzoxazol-5-yl)methanone
• InChI: InChI=1S/C21H18F2N2O2/c22-21(23)13-20(21)8-10-25(11-9-20)19(26)15-6-7-17-16(12-15)18(27-24-17)14-4-2-1-3-5-14/h1-7,12H,8-11,13H2
• InChI Key: SJWPTARAWWGMHD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12CC2(F)F)C(=O)C3=CC4=C(ON=C4C=C3)C5=CC=CC=C5
• Molecular Formula: C21H18F2N2O2
• Molecular Weight: 368.4 g/mol
• CAS No.: 2210139-54-9

Description

(1,1-Difluoro-6-azaspiro[2.5]octan-6-yl)(3-phenylbenzo[c]isoxazol-5-yl)methanone is a useful research compound. Its molecular formula is C21H18F2N2O2 and its molecular weight is 368.384. The purity is usually 95%.
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Scientific Research Applications

Metabolic Pathways and Bioactivation

One study explored the metabolism of strained rings in compounds similar to "(1,1-Difluoro-6-azaspiro[2.5]octan-6-yl)(3-phenylbenzo[c]isoxazol-5-yl)methanone", focusing on glutathione S-transferase–catalyzed formation of a glutathione-conjugated spiro-azetidine without prior bioactivation. This research highlighted an unusual pathway involving direct conjugation without cytochrome P450–catalyzed activation, showcasing the compound's involvement in novel metabolic pathways (Li et al., 2019).

Antimicrobial Properties

Another study synthesized novel derivatives and evaluated their antimicrobial activity. This demonstrates the compound's utility in creating new antimicrobial agents, which could contribute to the development of treatments for various infections (Sunitha et al., 2017).

Synthetic Chemistry Applications

Research on 5‐Oxa‐2,6‐diazaspiro[3.4]octan‐1‐one derivatives from the [3 + 2] cycloaddition of methylenelactams with nitrones demonstrated the compound's relevance in synthetic organic chemistry, enabling the creation of complex molecular structures with potential pharmacological uses (Chiaroni et al., 2000).

Photostability and Fluorescent Properties

The design of monoazo disperse dyes incorporating phenyl(1H-benzoimidazol-5-yl)methanone as an inbuilt photostabilizing unit underscores the compound's significance in materials science, particularly in developing stable, fluorescent dyes with applications in imaging and sensing technologies (Jadhav et al., 2018).